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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244 Get Quote

Technical Support Center: Barium Bromide
Handling
This guide provides essential information for researchers, scientists, and drug development

professionals working with barium bromide (BaBr₂). It outlines incompatible materials to avoid

during experiments, offers troubleshooting advice for common issues, and provides safety

protocols.

Frequently Asked Questions (FAQs)
Q1: What is barium bromide and what are its common applications?

A1: Barium bromide (BaBr₂) is an inorganic salt that appears as a white, crystalline solid. It is

soluble in water and is known to be toxic.[1] Historically, it was used by Marie Curie in the

fractional crystallization process to purify radium.[2] Today, it serves as a precursor in the

manufacturing of other bromide compounds and chemicals used in photography.[2][3]

Q2: What are the primary hazards associated with barium bromide?

A2: Barium bromide is harmful if swallowed or inhaled.[4][5] Ingestion of water-soluble barium

salts, like barium bromide, can lead to severe poisoning.[1][6] Barium ions can interfere with

potassium ion channels in cells, which can potentially lead to muscle paralysis.[3][7]

Q3: How should barium bromide be stored?
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A3: Barium bromide is hygroscopic, meaning it readily absorbs moisture from the air.[4][5][8]

Therefore, it should be stored in a tightly closed container in a dry, cool, and well-ventilated

area, away from incompatible materials.[4][9]

Q4: What happens when barium bromide is exposed to moisture?

A4: Due to its hygroscopic nature, barium bromide will absorb moisture from the atmosphere,

which can affect its purity and performance in experiments.[5][8] It is important to handle the

compound in a dry environment and to keep its container tightly sealed.

Q5: Can I mix barium bromide with any acid?

A5: No, barium bromide is incompatible with acids.[4][5][8][10][11] Mixing with strong acids

can lead to hazardous reactions. For instance, reacting barium bromide with sulfuric acid will

produce a solid precipitate of barium sulfate.[1][2][6]

Troubleshooting Guide
Issue 1: A white precipitate forms after dissolving barium bromide in a solution.

Possible Cause: Your solution may contain sulfate, oxalate, fluoride, or phosphate ions.

Barium bromide reacts with these salts to form insoluble barium precipitates (barium

sulfate, barium oxalate, barium fluoride, or barium phosphate).[2][6]

Solution: Ensure that the solvents and reagents used are free from these contaminating ions.

Use deionized, high-purity water and check the specifications of all chemicals being mixed.

Issue 2: The barium bromide powder has clumped together and appears wet.

Possible Cause: The container was not properly sealed, leading to moisture absorption from

the air due to the hygroscopic nature of barium bromide.[5][8]

Solution: For future prevention, always store barium bromide in a desiccator or a controlled

low-humidity environment. Ensure the container lid is tightly secured immediately after use.

Depending on the experiment's sensitivity, the hydrated material may need to be dried under

vacuum at a temperature around 120°C to obtain the anhydrous form.[2]

Issue 3: An unexpected gas is produced during a reaction with barium bromide.
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Possible Cause: Barium bromide may have been inadvertently mixed with an incompatible

substance. For example, reacting it with barium carbonate and hydrobromic acid will produce

carbon dioxide gas.[2][3] Under fire conditions, hazardous decomposition can release

hydrogen bromide gas.[4][8]

Solution: Immediately cease the experiment and ensure proper ventilation. Review all

reagents and steps in your experimental protocol to identify the source of the unintended

reaction. Always work in a well-ventilated fume hood when there is a risk of gas evolution.

Incompatible Materials Summary
The following table summarizes the key materials that are incompatible with barium bromide
and the potential hazards associated with their mixing.

Incompatible Material
Category

Specific Examples
Nature of Hazard and
Potential Outcome

Strong Oxidizing Agents Peroxides, Chlorates, Nitrates
Can lead to vigorous or

explosive reactions.

Acids
Sulfuric Acid, Hydrochloric

Acid, Nitric Acid

Can cause exothermic

reactions. Reaction with

sulfuric acid produces a

precipitate of barium sulfate.[1]

[2][6]

Moisture/Water Humid air, aqueous solutions

Barium bromide is hygroscopic

and will absorb moisture,

which can alter its properties.

[4][5][8]

Certain Salt Solutions

Solutions containing sulfate,

oxalate, fluoride, or phosphate

ions

Formation of insoluble barium

salt precipitates, which can

interfere with experiments.[2]

[6]

Logical Relationship of Incompatibilities
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The following diagram illustrates the primary categories of materials to avoid with barium
bromide to prevent hazardous reactions or experimental complications.

Barium Bromide (BaBr₂)

Incompatible Material Categories

Barium Bromide

Acids
Hazardous Reaction

Strong Oxidizing AgentsVigorous Reaction

Moisture/Water

Hygroscopic Interaction

Certain Salt Solutions
(Sulfate, Oxalate, etc.)

Precipitation Reaction

Click to download full resolution via product page

Caption: Incompatible material categories for Barium Bromide.

General Safe Handling Protocol for Barium Bromide
This protocol outlines the essential steps for safely handling barium bromide in a laboratory

setting.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, chemical-resistant gloves, and a lab coat.[4]

Ventilation: Handle barium bromide powder in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust.[4][9]

Dispensing: When weighing and transferring barium bromide, do so carefully to minimize

dust formation. Use a spatula for solid transfers.
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Dissolving: When preparing solutions, slowly add the barium bromide to the solvent while

stirring to ensure it dissolves properly.

Waste Disposal: Dispose of barium bromide waste and contaminated materials according

to local, state, and federal regulations. Do not pour barium-containing solutions down the

drain.[4]

First Aid:

In case of skin contact: Wash the affected area thoroughly with soap and plenty of water.

[4]

In case of eye contact: Rinse cautiously with water for several minutes.[8]

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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